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Compound of Interest

Compound Name: GR 55562 dihydrochloride

Cat. No.: B1672125

Researchers and laboratory personnel must handle GR 55562 dihydrochloride with care,
adhering to established safety protocols for chemical reagents. Although a specific Safety Data
Sheet (SDS) for GR 55562 dihydrochloride is not readily available in public domains, this
document provides essential safety information and outlines proper disposal procedures based
on the chemical's properties and general laboratory safety standards. This guidance is
intended to support the safe and effective use of GR 55562 dihydrochloride in a research

environment.

Chemical and Physical Properties

A summary of the known quantitative data for GR 55562 dihydrochloride is presented below.
This information is crucial for the safe handling, storage, and preparation of solutions.

Property Value Source
Molecular Weight 448.39 g/mol [1]
Molecular Formula C23H25N302-2HCI [1]
Purity >98% (HPLC) [1]
Solubility Soluble in water to 100 mM [2]
Physical Form Solid [2]
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Proper Disposal Procedures

As a precautionary measure, GR 55562 dihydrochloride and its containers should be
disposed of as chemical waste. Always consult and adhere to your institution's and local
authorities' specific waste disposal regulations. The following are general procedural steps for
the disposal of this compound:

Step 1: Personal Protective Equipment (PPE) Before handling the chemical for disposal,
ensure you are wearing appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves

o Laboratory coat

Step 2: Waste Segregation and Collection

o Solid Waste: Collect unadulterated GR 55562 dihydrochloride powder in a clearly labeled,
sealed container designated for chemical waste. Avoid mixing with other incompatible waste
streams.

» Liquid Waste: Aqueous solutions of GR 55562 dihydrochloride should be collected in a
labeled, sealed container for aqueous chemical waste. Do not pour solutions down the drain.

[3]

o Contaminated Materials: Any materials, such as weighing paper, pipette tips, and gloves,
that come into contact with GR 55562 dihydrochloride should be disposed of as solid
chemical waste.

Step 3: Labeling and Storage

o Clearly label the waste container with "Hazardous Waste," the full chemical name "GR 55562
dihydrochloride," and any known hazard information.

o Store the sealed waste container in a designated, secure area for hazardous waste, away
from incompatible materials, until it is collected by trained personnel for final disposal.
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Step 4: Final Disposal

» Dispose of the chemical waste through your institution's designated hazardous waste
management program.[3][4] Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[4]

Signaling Pathway of the 5-HT1B Receptor

GR 55562 is a selective antagonist of the 5-HT1B receptor. Understanding the signaling
pathway of this receptor is crucial for interpreting experimental results. The diagram below
illustrates the key signaling cascades initiated by the activation of the 5-HT1B receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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